Cas no 2386690-88-4 (2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride)

• Product Name: 2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride
• CAS No: 2386690-88-4
• MF: C₇H₃Cl₂FN₂O₂S
• MW: 269.080321550369
• CID: 6075795
• PubChem ID: 165904491
• Update Time: 2025-06-08

2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-6486172
• 2,7-dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride
• 2386690-88-4
• 2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride

• Inchi： 1S/C7H3Cl2FN2O2S/c8-4-1-2-12-5(3-4)11-6(9)7(12)15(10,13)14/h1-3H
• InChI Key： SSYBAYNWQIXENB-UHFFFAOYSA-N
• SMILES： ClC1=C(N2C=CC(=CC2=N1)Cl)S(=O)(=O)F

Computed Properties

• Exact Mass: 267.9276321g/mol
• Monoisotopic Mass: 267.9276321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.8Ų

Additional information on 2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride

Professional Introduction to 2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride (CAS No. 2386690-88-4)

2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2386690-88-4, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both chloro and sulfonyl fluoride substituents, make it an attractive candidate for further functionalization and derivatization processes.

The compound belongs to the imidazo[1,2-a]pyridine class of scaffolds, which are well-documented for their broad spectrum of biological activities. These activities range from antiviral and anticancer properties to anti-inflammatory and antimicrobial effects. The introduction of chloro and sulfonyl fluoride groups into the core imidazo[1,2-a]pyridine structure enhances its reactivity, allowing for diverse chemical transformations that can lead to the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery. Among these, imidazo[1,2-a]pyridines have emerged as particularly promising due to their ability to interact with multiple biological targets. For instance, studies have shown that derivatives of this scaffold can inhibit kinases and other enzymes involved in cancer progression. The< strong>2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride compound is particularly interesting because it provides a ready-made platform for further modifications that can fine-tune its biological activity.

The< strong>sulfonyl fluoride moiety is particularly noteworthy as it is known to enhance the bioavailability and metabolic stability of drug candidates. This group is often employed in medicinal chemistry to improve the pharmacokinetic properties of small molecules. When incorporated into a heterocyclic framework like imidazo[1,2-a]pyridine, it can significantly influence the compound's interactions with biological targets. Furthermore, the< strong>chloro substituents provide additional sites for functionalization, enabling researchers to explore a wide range of chemical modifications.

Recent advancements in synthetic chemistry have made it possible to access complex derivatives of imidazo[1,2-a]pyridines more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have streamlined the synthesis of these compounds. This has opened up new avenues for drug discovery and allowed researchers to explore structures that were previously considered too challenging to synthesize.

The< strong>CAS No. 2386690-88-4 identifier ensures that researchers can reliably obtain this compound for their studies. The CAS registry system provides a unique numerical identifier for each chemical substance, which helps to prevent confusion and ensures consistency in scientific literature. This compound is widely available from chemical suppliers and is used by researchers around the world in their quest to develop new drugs.

In conclusion, 2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl fluoride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for the synthesis of biologically active molecules. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see further breakthroughs in drug discovery and development.